Cas no 2803456-28-0 (6-methoxycarbonyl-7H-[2]pyrindin-5-olate)

6-Methoxycarbonyl-7H-[2]pyrindin-5-olate is a specialized heterocyclic compound featuring a fused pyrindine core with a methoxycarbonyl substituent. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex nitrogen-containing frameworks. The compound exhibits notable stability under standard conditions, facilitating handling and storage. Its reactivity profile allows for selective functionalization, enabling applications in pharmaceutical and agrochemical research. The presence of both electron-withdrawing and electron-donating groups within the molecule enhances its versatility in nucleophilic and electrophilic reactions. This compound is particularly useful in the development of bioactive molecules due to its ability to serve as a scaffold for further derivatization.
6-methoxycarbonyl-7H-[2]pyrindin-5-olate structure
2803456-28-0 structure
Product Name:6-methoxycarbonyl-7H-[2]pyrindin-5-olate
CAS No:2803456-28-0
MF:C10H10NNaO3
MW:215.181073665619
CID:5307754
Update Time:2025-10-28

6-methoxycarbonyl-7H-[2]pyrindin-5-olate Chemical and Physical Properties

Names and Identifiers

    • Sodium; 6-methoxycarbonyl-7H-[2]pyrindin-5-olate
    • 6-methoxycarbonyl-7H-[2]pyrindin-5-olate
    • Inchi: 1S/C10H9NO3.Na.H/c1-14-10(13)8-4-6-5-11-3-2-7(6)9(8)12;;/h2-3,5,12H,4H2,1H3;;
    • InChI Key: LGLNGEQGTJMYHZ-UHFFFAOYSA-N
    • SMILES: OC1=C(CC2=CN=CC=C12)C(=O)OC.[NaH]

6-methoxycarbonyl-7H-[2]pyrindin-5-olate Pricemore >>

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eNovation Chemicals LLC
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Additional information on 6-methoxycarbonyl-7H-[2]pyrindin-5-olate

6-Methoxycarbonyl-7H-[2]pyrindin-5-olate: A Comprehensive Overview

The compound with CAS No. 2803456-28-0, commonly referred to as 6-methoxycarbonyl-7H-[2]pyrindin-5-olate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of heterocyclic compounds, specifically those containing a pyrindine derivative. Its structure features a methoxycarbonyl group attached to the sixth position of the [2]pyrindine ring system, which imparts unique electronic and optical properties.

Recent studies have highlighted the potential of 6-methoxycarbonyl-7H-[2]pyrindin-5-olate in various applications, including optoelectronics, drug delivery systems, and advanced materials. The molecule's ability to form stable coordination complexes with metal ions has been extensively explored, making it a promising candidate for designing novel sensors and catalytic systems. Researchers have also investigated its role in bioimaging, where its fluorescence properties under specific conditions have shown potential for tracking cellular processes.

The synthesis of 6-methoxycarbonyl-7H-[2]pyrindin-5-olate typically involves multi-step organic reactions, often starting from readily available starting materials such as pyridine derivatives. The incorporation of the methoxycarbonyl group is achieved through esterification or related reactions, ensuring high yields and purity. The compound's stability under various conditions has been tested, revealing its suitability for use in both laboratory and industrial settings.

One of the most intriguing aspects of 6-methoxycarbonyl-7H-[2]pyrindin-5-olate is its ability to act as a precursor for more complex molecular architectures. By modifying the substituents on the pyrindine ring, chemists can tailor the compound's properties for specific applications. For instance, introducing electron-withdrawing groups can enhance its electrochemical activity, making it ideal for use in batteries or supercapacitors.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of 6-methoxycarbonyl-7H-[2]pyrindin-5-olate with unprecedented accuracy. These studies have provided insights into the molecule's excited-state dynamics, which are crucial for understanding its photophysical behavior. Such knowledge is invaluable for designing materials with tailored optical properties.

In terms of applications, 6-methoxycarbonyl-7H-[2]pyrindin-5-olate has shown promise in the field of organic electronics. Its ability to form self-assembled monolayers on various substrates makes it a candidate for use in thin-film transistors and other electronic devices. Additionally, its compatibility with biological systems has led to exploratory studies in drug delivery, where it could serve as a carrier for therapeutic agents.

The environmental impact of 6-methoxycarbonyl-7H-[2]pyrindin-5-olate has also been a topic of interest. Researchers have investigated its biodegradability and toxicity under different conditions, ensuring that its use does not pose significant risks to ecosystems or human health. These studies have contributed to the development of sustainable synthetic routes and application strategies.

Looking ahead, the future of 6-methoxycarbonyl-7H-[2]pyrindin-5-olate seems bright as researchers continue to unlock its full potential. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to new breakthroughs in materials science and beyond.

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